![molecular formula C20H23N5O4 B2935836 3-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide CAS No. 483995-55-7](/img/structure/B2935836.png)
3-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
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Description
3-(2,5-Dimethoxyphenyl)-N-(2-ethoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide, or 3DP-ETP-2H-TP, is an organic compound with a range of potential applications in scientific research. It is a small molecule that is synthesized from the reaction of 2,5-dimethoxyphenylacetic acid and 2-ethoxyphenylacetic acid with 2H-tetrazol-5-yl-propanamide. It is a synthetic compound that has been studied for its potential uses in various scientific research applications.
Scientific Research Applications
1. Preclinical Toxicity Evaluation in Pharmacology
A study on Tepoxalin, which shares a similar molecular structure with the compound , demonstrated its role as an anti-inflammatory agent inhibiting both cyclooxygenase and 5-lipoxygenase activities. The study conducted toxicity evaluations in rats and dogs, revealing specific organ impacts and clinical pathology changes, thus contributing to understanding the safety profile of related compounds in pharmacological research (Knight et al., 1996).
2. Herbicidal Activity
Research on compounds structurally related to 3-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide, such as N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, has been conducted to explore their effectiveness in herbicidal activity. This highlights their potential applications in agriculture and pest management (Liu et al., 2008).
3. Cell Viability and Growth Assays
Tetrazolium salts, which are part of the compound's structure, are used in cell viability assays. These assays, like the MTT and XTT assays, are crucial in research for determining cell health and response to treatments, making the compound valuable in cellular biology and pharmacological testing (Funk et al., 2007).
4. Crystal Structure Analysis in Chemistry
The compound's structural analogues, like those used in crystallography studies, contribute to understanding molecular interactions and stability, which is essential in designing new molecules with desired properties for various scientific applications (Schultz et al., 2001).
properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-4-29-18-8-6-5-7-16(18)21-20(26)15(19-22-24-25-23-19)12-13-11-14(27-2)9-10-17(13)28-3/h5-11,15H,4,12H2,1-3H3,(H,21,26)(H,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJZAYNPJWZYME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C(CC2=C(C=CC(=C2)OC)OC)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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